Cas no 2228619-29-0 (3-(4-methylthiophen-2-yl)pentanedioic acid)

• Product Name: 3-(4-methylthiophen-2-yl)pentanedioic acid
• CAS No: 2228619-29-0
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 6482752
• PubChem ID: 165977639
• Update Time: 2025-05-20

3-(4-methylthiophen-2-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-2-yl)pentanedioic acid
• 2228619-29-0
• EN300-1799967

• Inchi： 1S/C10H12O4S/c1-6-2-8(15-5-6)7(3-9(11)12)4-10(13)14/h2,5,7H,3-4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： ULOXXZUYCKEAMF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on 3-(4-methylthiophen-2-yl)pentanedioic acid

Recent Advances in the Study of 3-(4-methylthiophen-2-yl)pentanedioic acid (CAS: 2228619-29-0)

The compound 3-(4-methylthiophen-2-yl)pentanedioic acid (CAS: 2228619-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and pentanedioic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, which is critical for scaling up production for preclinical studies. The compound's structural features, including the thiophene ring, contribute to its ability to interact with biological targets, making it a valuable scaffold for drug design.

Pharmacological studies have revealed that 3-(4-methylthiophen-2-yl)pentanedioic acid exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest potential applications in treating chronic inflammatory diseases, although further validation is required.

Another promising avenue of research involves the compound's potential as a metabolic modulator. Preliminary data indicate that it may influence lipid metabolism, which could have implications for metabolic disorders like diabetes and obesity. Researchers are currently investigating its effects on key enzymes and receptors involved in these pathways.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetics and toxicity profile. Ongoing studies aim to address these gaps, with a focus on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-methylthiophen-2-yl)pentanedioic acid (CAS: 2228619-29-0) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological properties and structural versatility make it a valuable subject for further research. As studies progress, this compound may pave the way for novel therapeutic strategies in addressing unmet medical needs.